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Compound of Interest

Compound Name: VU-1545

Cat. No.: B1684061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines and protocols for the long-term storage and

handling of VU-1545, a potent and selective positive allosteric modulator (PAM) of the

metabotropic glutamate receptor 5 (mGluR5) and an inhibitor of the inwardly rectifying

potassium channel Kir2.1. Adherence to these recommendations is crucial for maintaining the

compound's integrity, ensuring experimental reproducibility, and generating reliable data.

Compound Information
Property Value

IUPAC Name
N-(1-(2-fluorophenyl)-3-phenyl-1H-pyrazol-5-

yl)-4-nitrobenzamide

Molecular Formula C₂₂H₁₅FN₄O₃

Molecular Weight 402.38 g/mol

CAS Number 890764-63-3

Appearance Yellow solid

Primary Targets
mGluR5 (Positive Allosteric Modulator), Kir2.1

(Inhibitor)
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Proper storage is critical to prevent the degradation of VU-1545. The following conditions are

recommended for maintaining the stability of the compound in both solid and solution forms.

Solid Compound
For long-term storage of VU-1545 in its solid (powder) form, the following conditions should be

maintained to minimize degradation.

Parameter Recommended Condition Rationale

Temperature -20°C

Reduces the rate of potential

solid-state degradation

reactions.

Atmosphere
Inert gas (e.g., Argon,

Nitrogen)
Minimizes oxidation.

Light Exposure
Protected from light (amber

vial)
Prevents photodegradation.

Humidity Low humidity (desiccator) Prevents hydrolysis.

Stock Solutions
It is generally recommended to prepare fresh solutions for immediate use. However, if storage

of stock solutions is necessary, the following guidelines should be followed.
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Solvent
Storage

Temperature

Maximum Storage

Duration
Notes

DMSO -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

DMSO -20°C 1 month

For shorter-term

storage. Aliquot to

avoid repeated freeze-

thaw cycles.

Aqueous Buffers Not Recommended Use immediately

VU-1545 has low

aqueous solubility and

is prone to hydrolysis.

If temporary storage is

unavoidable, keep on

ice and use within a

few hours.

Note: The stability of VU-1545 in other organic solvents has not been extensively reported. It is

recommended to perform a stability assessment for any new solvent system.

Signaling Pathways
Understanding the signaling pathways modulated by VU-1545 is essential for designing and

interpreting experiments.
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Caption: Simplified mGluR5 signaling pathway.
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Caption: Function of the Kir2.1 channel and its inhibition by VU-1545.

Experimental Protocols
Protocol for Long-Term Stability Assessment of Solid
VU-1545
This protocol outlines a method to assess the long-term stability of solid VU-1545 under

controlled conditions.

Workflow Diagram:
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Experiment Setup

Analysis at Each Time Point

Weigh VU-1545 into
amber glass vials

Place vials in stability chambers
(e.g., -20°C, 4°C, 25°C/60%RH)

Define time points
(e.g., 0, 3, 6, 12, 24 months)

Remove a vial from each condition

Begin Testing

Prepare a standard solution
(e.g., 1 mg/mL in DMSO)

Analyze by RP-HPLC-UV

Compare purity and identify
degradation products

 

Cell Preparation

Assay Procedure

Plate mGluR5-expressing cells
(e.g., HEK293) in a 96-well plate

Incubate overnight

Load cells with a calcium-sensitive dye
(e.g., Fluo-4 AM)

Incubate with varying concentrations
of VU-1545

Add a sub-maximal concentration (EC₂₀)
of Glutamate

Measure fluorescence intensity
(calcium flux)
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Cell Preparation

Patch-Clamp Recording

Culture cells stably expressing Kir2.1
(e.g., HEK293)

Plate cells on coverslips for recording

Establish whole-cell configuration

Record baseline Kir2.1 currents using a
voltage-step protocol

Perfuse with varying concentrations
of VU-1545

Record Kir2.1 currents in the presence
of the compound

Click to download full resolution via product page

To cite this document: BenchChem. [Application Notes and Protocols for Long-Term Storage
of VU-1545]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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